2-(Benzylthio)-1-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H23NO4S2/c21-19(14-25-13-16-5-2-1-3-6-16)20-10-8-18(9-11-20)26(22,23)15-17-7-4-12-24-17/h1-7,12,18H,8-11,13-15H2
• InChI Key: FCTWRGYKYMUJKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C19H23NO4S2
• Molecular Weight: 393.5 g/mol

Description

2-(Benzylthio)-1-(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidine-based compound that has been synthesized and studied for its mechanism of action and physiological effects.

Scientific Research Applications

Novel Cytotoxic Compounds

Research has identified a cluster of compounds with potent cytotoxicity toward various neoplasms, showing preferential lethality toward cancer cells over some normal cells. These compounds, including analogs with sulfonic acid functionalities, demonstrate high activity against colon cancer and leukemia cell lines, causing DNA fragmentation and activation of caspase-3 in HL-60 cells. The findings suggest potential therapeutic applications in cancer treatment (Das et al., 2011).

Piperidine Synthesis via Oxidative Carbon-Hydrogen Bond Functionalization

A study on the stereoselective synthesis of piperidine structures from N-vinyl amides, carbamates, and sulfonamides utilizing oxidative conditions shows efficient and rapid formation at room temperature. This research highlights a method for constructing piperidine rings, a core structure in many bioactive molecules, with implications for developing pharmacologically relevant compounds (Brizgys et al., 2012).

Anticancer Activity of Novel Sulfones

A study describes the synthesis and anticancer evaluation of novel sulfones incorporating hydrazides, 1,2-dihydropyridines, chromenes, and benzochromene moieties. These compounds exhibit significant in vitro anticancer activity against the breast cancer cell line MCF7, demonstrating the potential for the development of new cancer therapies (Bashandy et al., 2011).

Synthesis of 3-Methylthio-substituted Furans

Another research effort focused on the synthesis of 3-methylthio-substituted furans and related derivatives from aryl methyl ketones, revealing a domino process involving reduction and cyclization steps. This study presents a novel approach to the synthesis of furan derivatives, which are important in pharmaceuticals and agrochemicals (Yin et al., 2008).